![molecular formula C14H16O3 B155503 Dehydroespeletone CAS No. 51995-99-4](/img/structure/B155503.png)
Dehydroespeletone
Overview
Description
Dehydroespeletone (DHE) is a naturally occurring compound found in the bark of the Espeletia species of trees that are native to the Andes Mountains in South America. DHE has been studied for its potential therapeutic applications and has been found to have a wide range of biological activities. The synthesis of DHE has been extensively studied and its mechanism of action is beginning to be understood. Additionally, potential future directions for research on DHE will be discussed.
Scientific Research Applications
Catalytic Dehydrogenation Applications
Dehydroespeletone has implications in the field of catalytic dehydrogenation, a process that involves the removal of hydrogen from organic compounds. This process is crucial in the production of light olefins, which are key components in various industrial applications. For example, a study by Sattler et al. (2014) discusses the catalytic dehydrogenation of light alkanes on metals and metal oxides, highlighting the importance of catalyst performance and the reaction mechanism in dehydrogenation processes (Sattler, Ruiz‐Martinez, Santillan‐Jimenez, & Weckhuysen, 2014).
Geological and Geochemical Studies
This compound is also relevant in geological and geochemical studies. Waters (1988) explains the role of dehydration-melting reactions in the formation of granulite facies assemblages, where the dehydration of hydrous phases leads to the formation of anhydrous solid assemblages (Waters, 1988).
High-Pressure Geochemistry
High-pressure geochemical experiments, like those conducted by Tatsumi, Hamilton, and Nesbitt (1986), explore the nature of element migration processes in the upper mantle beneath volcanic arcs, which can involve dehydration processes similar to those involving this compound (Tatsumi, Hamilton, & Nesbitt, 1986).
Hydrogen Storage Research
In hydrogen storage research, the dehydrogenation mechanisms of metal hydrides are crucial. Lu, Fang, and Sohn (2006) discuss a reaction mechanism explaining the dehydrogenation reactions of alkali and alkaline-earth metal hydrides, which is central to understanding hydrogen storage materials (Lu, Fang, & Sohn, 2006).
Protein Modification Studies
The functionalization of dehydroalanine, closely related to this compound, plays a significant role in protein modification studies. Daďová, Galan, and Davis (2018) review the methods for incorporating dehydroalanine in proteins, demonstrating its versatility in creating modified protein side-chains (Daďová, Galan, & Davis, 2018).
Industrial Production of Light Olefins
This compound's role in the industrial production of light olefins is underscored by Nawaz (2015), who reviews the dehydrogenation of light alkanes for the production of corresponding olefins, a process of significant industrial importance (Nawaz, 2015).
Environmental Science Applications
The impact of various substances, including this compound, on soil dehydrogenases is a subject of environmental science research. Kaczyńska, Borowik, and Wyszkowska (2015) study the effects of petroleum products on soil dehydrogenases, highlighting the role of these enzymes in environmental monitoring (Kaczyńska, Borowik, & Wyszkowska, 2015).
Mixed Liquid Studies
In the study of mixed liquids, the role of this compound-like compounds is analyzed. Bauer et al. (2015) use various experimental methods to understand the dynamics of mixtures involving monohydroxy alcohols, which can be analogous to the behavior of this compound in similar mixtures (Bauer et al., 2015).
Hydrological Research
Li et al. (2013) discuss the Heihe Watershed Allied Telemetry Experimental Research, which integrates observation and data management for watershed science. This research includes the analysis of chemical components like this compound in hydrological processes (Li et al., 2013).
Peptide and Protein Chemistry
Chalker et al. (2011) describe methods for converting cysteine to dehydroalanine on peptides and proteins, which is important for the study of protein modifications and could involve this compound or related compounds (Chalker et al., 2011).
properties
IUPAC Name |
1-(5-acetyl-2-methoxyphenyl)-3-methylbut-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O3/c1-9(2)7-13(16)12-8-11(10(3)15)5-6-14(12)17-4/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHHUKOQYRGQWAS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C1=C(C=CC(=C1)C(=O)C)OC)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20555941 | |
Record name | 1-(5-Acetyl-2-methoxyphenyl)-3-methylbut-2-en-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20555941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
88076-21-5 | |
Record name | 1-(5-Acetyl-2-methoxyphenyl)-3-methylbut-2-en-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20555941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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